Cas no 130749-78-9 (4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro-)

• Product Name: 4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro-
• CAS No: 130749-78-9
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 102488
• PubChem ID: 45116739
• Update Time: 2025-04-18

4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro-
• 4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro-(9CI)
• 1-acetyl-2-amino-1H-imidazol-4(5H)-one
• 3-acetyl-2-amino-4H-imidazol-5-one
• 130749-78-9

• Inchi： 1S/C5H7N3O2/c1-3(9)8-2-4(10)7-5(8)6/h2H2,1H3,(H2,6,7,10)
• InChI Key： SQOUNUPLIMKUFB-UHFFFAOYSA-N
• SMILES： O=C1CN(C(C)=O)C(N)=N1

Computed Properties

• Exact Mass: 141.05391
• Monoisotopic Mass: 141.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 75.8A^2

Experimental Properties

• PSA: 75.76